1-(Diphenylmethyl)-4-[(4-ethoxynaphthalen-1-yl)sulfonyl]piperazine

• IUPAC Name: 1-benzhydryl-4-(4-ethoxynaphthalen-1-yl)sulfonylpiperazine
• InChI: InChI=1S/C29H30N2O3S/c1-2-34-27-17-18-28(26-16-10-9-15-25(26)27)35(32,33)31-21-19-30(20-22-31)29(23-11-5-3-6-12-23)24-13-7-4-8-14-24/h3-18,29H,2,19-22H2,1H3
• InChI Key: ZWPKECKKOLZLPM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C2=CC=CC=C21)S(=O)(=O)N3CCN(CC3)C(C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C29H30N2O3S
• Molecular Weight: 486.6 g/mol

Description

1-(Diphenylmethyl)-4-[(4-ethoxynaphthalen-1-yl)sulfonyl]piperazine is a chemical compound that has been widely studied in the scientific community due to its potential applications in various fields. This compound is also known as DMS-1 and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of DMS-1 is not fully understood. However, studies have suggested that DMS-1 may work by inhibiting the activity of certain enzymes that are involved in cancer cell growth and inflammation. DMS-1 may also work by modulating the immune system.
Biochemical and Physiological Effects
Studies have shown that DMS-1 has various biochemical and physiological effects. DMS-1 has been shown to inhibit the growth of cancer cells and induce cell death in cancer cells. DMS-1 has also been shown to inhibit the production of certain inflammatory cytokines and modulate the immune system. Additionally, DMS-1 has been shown to have antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using DMS-1 in lab experiments is its ability to inhibit the growth of cancer cells. This makes it a potentially useful compound for studying cancer biology and developing new cancer treatments. However, one of the limitations of using DMS-1 in lab experiments is its potential toxicity. Studies have shown that DMS-1 can be toxic to certain cells at high concentrations.

Future Directions

There are several future directions for research on DMS-1. One area of research is in the development of new cancer treatments using DMS-1. Another area of research is in the study of DMS-1's effects on the immune system and its potential use as an immunomodulatory agent. Additionally, further studies are needed to fully understand the mechanism of action of DMS-1 and its potential toxicity.

Synthesis Methods

The synthesis of DMS-1 has been achieved using different methods. One of the methods involves the reaction of 1-(diphenylmethyl)piperazine with 4-ethoxynaphthalene-1-sulfonyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of DMS-1 as a white solid.

Scientific Research Applications

DMS-1 has been studied extensively for its potential applications in various fields. One of the main areas of research has been in the field of cancer treatment. Studies have shown that DMS-1 has anti-cancer properties and can inhibit the growth of cancer cells. DMS-1 has also been studied for its potential use as an anti-inflammatory agent and for its effects on the immune system.